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Compound of Interest

Compound Name: KL1333

Cat. No.: B608355 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

KL1333 is an investigational drug under development for the treatment of primary

mitochondrial diseases. It functions as a modulator of nicotinamide adenine dinucleotide

(NAD+), a critical coenzyme in cellular metabolism and energy production. Proper preparation

of KL1333 stock solutions is crucial for accurate and reproducible in vitro and in vivo

experimental results. This document provides a detailed protocol for the preparation of a

KL1333 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

2. Physicochemical Properties

A summary of the relevant physicochemical properties of KL1333 is provided in the table

below. This information is essential for accurate calculations and preparation of the stock

solution.
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Property Value

Molecular Weight 269.28 g/mol

Chemical Formula C₁₃H₁₁N₃O₃

Appearance Solid powder

Solubility Soluble in DMSO

Storage Temperature -20°C for stock solutions

3. Experimental Protocol: Preparation of a 10 mM KL1333 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of KL1333 in DMSO. The

concentration can be adjusted based on specific experimental needs by modifying the mass of

KL1333 accordingly.

3.1. Materials

KL1333 powder

Anhydrous or molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

3.2. Procedure

Equilibrate Reagents: Allow the KL1333 powder and DMSO to equilibrate to room

temperature before use. This prevents condensation from forming on the compound and in

the solvent.
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Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of KL1333
required using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 269.28 g/mol x 1000 mg/g = 2.6928 mg

Weigh KL1333: Carefully weigh out the calculated mass of KL1333 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of DMSO to the microcentrifuge tube containing the

KL1333 powder. For a 10 mM solution, if you weighed 2.6928 mg of KL1333, add 1 mL of

DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

ensure complete dissolution of the KL1333 powder. Visually inspect the solution to ensure

no solid particles remain. If necessary, gentle warming in a 37°C water bath can aid

dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

4. Visualizations

4.1. Experimental Workflow
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Caption: Workflow for KL1333 stock solution preparation.

4.2. Simplified Signaling Pathway of KL1333
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Caption: Simplified signaling pathway of KL1333.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of KL1333
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608355#how-to-prepare-kl1333-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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